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Abstract

This technical guide provides a summary of the currently available information on 3-[3-
(trifluoromethyl)phenyl]propanenitrile (CAS No. 95096-06-3). The document outlines its
commercial availability, basic chemical and physical properties, and safety information. It is
important to note that while this compound is commercially available, there is a significant lack
of published scientific literature detailing its specific synthesis, comprehensive characterization,
biological activity, and mechanism of action. Therefore, this guide also includes contextual
information on related compounds to provide a broader understanding of this chemical class.
Due to the absence of specific biological data, discussions on signaling pathways and detailed
experimental protocols for biological applications are necessarily general.

Commercial Availability

3-[3-(Trifluoromethyl)phenyl]propanenitrile is available from several chemical suppliers,
indicating its accessibility for research and development purposes. The purity levels and
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quantities offered may vary among suppliers.

Table 1: Commercial Suppliers of 3-[3-(Trifluoromethyl)phenyl]propanenitrile

Supplier Purity Quantity
Shaanxi Dideu Medichem Co.

Lid. 98.0% Inquire for details
Apolloscientific 95% 250mg

AK Scientific Not specified 250mg
SynQuest Laboratories 97% 250mg

Matrix Scientific 97% 1g

Toronto Research Chemicals Not specified 10mg

Note: This list is not exhaustive and represents a snapshot of available information. Pricing and
availability are subject to change. It is recommended to contact the suppliers directly for the
most current information.

Chemical and Physical Properties

Detailed and experimentally verified physical and chemical property data for 3-[3-
(trifluoromethyl)phenyl]propanenitrile is not readily available in published literature. The
following table summarizes the basic chemical information and includes some predicted or
estimated properties based on its structure and data from similar compounds.

Table 2: Chemical and Physical Properties of 3-[3-(Trifluoromethyl)phenyl]propanenitrile
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Property Value Source

CAS Number 95096-06-3 ChemicalBook][1]
Molecular Formula C10H8F3N ChemicalBook[1]
Molecular Weight 199.17 g/mol ChemicalBook][1]
Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Solubility Not specified

Storage Temperature 2-8°C ChemicalBook[1]

Safety Information

Safety data sheets (SDS) from commercial suppliers provide essential handling and safety
information.

Table 3: GHS Hazard Information for 3-[3-(Trifluoromethyl)phenyl]propanenitrile

Hazard Statement Precautionary Statement

P264, P270, P280, P301+P310+P330,
P305+P351+P338, P337+P313, P405, P501

H301: Toxic if swallowed.

H319: Causes serious eye irritation.

This information is based on available safety data sheets and may not be comprehensive.
Always consult the specific SDS from the supplier before handling the compound.

Hypothetical Synthesis Protocol

A specific, detailed, and validated experimental protocol for the synthesis of 3-[3-
(trifluoromethyl)phenyl]propanenitrile is not available in the reviewed literature. However,
based on general organic chemistry principles and synthesis methods for structurally related
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nitriles, a plausible synthetic route can be proposed. The following is a hypothetical protocol
and would require optimization and validation.

Reaction Scheme: A potential synthesis could involve the cyanation of a suitable precursor,
such as 3-(3-(trifluoromethyl)phenyl)propyl bromide.

Hypothetical Experimental Protocol:

e Reaction Setup: To a solution of 3-(3-(trifluoromethyl)phenyl)propyl bromide (1.0 eq) in a
suitable polar aprotic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide
(DMF), add sodium cyanide (NaCN) or potassium cyanide (KCN) (1.1 - 1.5 eq).

o Reaction Conditions: Stir the reaction mixture at an elevated temperature (e.g., 50-80 °C)
and monitor the reaction progress by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

o Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into
water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or diethyl
ether).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel using a mixture of hexane and ethyl acetate as the
eluent.

o Characterization: The structure and purity of the final product should be confirmed by
spectroscopic methods such as *H NMR, 13C NMR, FT-IR, and mass spectrometry.

DOT Diagram: Hypothetical Synthesis Workflow
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A generalized workflow for the synthesis of the target compound.

Potential Applications in Drug Development
(Contextual)

While no specific biological activity has been reported for 3-[3-
(trifluoromethyl)phenyl]propanenitrile, its structural features—the trifluoromethyl group and
the nitrile moiety—are present in numerous biologically active compounds and approved drugs.

 Trifluoromethyl Group: This group is known to enhance metabolic stability, lipophilicity, and
binding affinity of molecules to their biological targets. Its presence can significantly improve
the pharmacokinetic and pharmacodynamic properties of a drug candidate.

 Nitrile Group: The nitrile functional group can act as a hydrogen bond acceptor and a
bioisostere for other functional groups. It is found in a variety of pharmaceuticals with diverse
mechanisms of action.

Given these characteristics, 3-[3-(trifluoromethyl)phenyl]propanenitrile could be explored as
a building block or a scaffold in the synthesis of novel compounds for various therapeutic
areas. However, without experimental data, any potential application remains speculative.

Signaling Pathways (General Overview)

There is no information linking 3-[3-(trifluoromethyl)phenyl]propanenitrile to any specific
signaling pathway. Research in drug discovery often involves screening compounds against
various cellular pathways implicated in disease. A logical first step for a novel compound with
potential biological activity would be to assess its effects on well-established signaling
cascades.

DOT Diagram: General Drug Discovery Screening Cascade
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General Screening Cascade
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A typical workflow for evaluating a novel chemical entity.

Conclusion

3-[3-(Trifluoromethyl)phenyl]propanenitrile is a commercially available chemical compound.
However, there is a notable absence of detailed scientific literature regarding its synthesis,
physical and chemical properties, and biological activity. For researchers and drug
development professionals, this presents both a challenge and an opportunity. The challenge
lies in the need for foundational research to characterize the molecule thoroughly. The

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1313118?utm_src=pdf-body-img
https://www.benchchem.com/product/b1313118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

opportunity lies in the potential for discovering novel properties and applications for this
understudied compound, given the known importance of its constituent functional groups in
medicinal chemistry. Any investigation into this molecule would require starting from basic
characterization and proceeding through systematic biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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